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Compound of Interest

Compound Name: 3-Bromo-4-methylphenol

Cat. No.: B1336650 Get Quote

An In-Depth Technical Guide to the Natural Occurrence and Significance of 3-Bromo-4-
methylphenol in Marine Algae

Introduction: The Marine Biome as a Chemical
Reservoir
The marine environment, covering over 70% of the Earth's surface, is a vast and largely

untapped reservoir of biodiversity and chemical novelty. Marine algae, in particular, are prolific

producers of secondary metabolites, compounds not essential for primary life functions but

crucial for survival, defense, and communication in competitive ecosystems.[1][2] Among these,

bromophenols represent a significant class of halogenated natural products found across red,

brown, and green algae.[1][2][3] These compounds are characterized by a phenolic ring

substituted with one or more bromine atoms and exhibit a wide spectrum of biological activities.

This guide focuses specifically on 3-Bromo-4-methylphenol, a simple yet noteworthy

bromophenol, providing a technical overview of its natural occurrence, biosynthesis, isolation,

and potential applications for researchers and drug development professionals.

Chemical Profile and Natural Distribution
3-Bromo-4-methylphenol (also known as 2-Bromo-4-hydroxytoluene) is an aromatic organic

compound with the chemical formula C₇H₇BrO.[4] Its structure consists of a phenol ring where

the hydrogen atom at position 3 is substituted by a bromine atom, and a methyl group is
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attached at position 4. This specific substitution pattern is critical to its chemical properties and

biological function.

While a vast number of complex bromophenols have been isolated from marine algae, simpler

structures like 3-Bromo-4-methylphenol are also part of this chemical diversity. Its presence

has been specifically reported in the marine red alga Polysiphonia sphaerocarpa.[5][6] The

family to which this species belongs, Rhodomelaceae, is particularly renowned for its

production of brominated phenols.[3][7]

Table 1: Selected Marine Algae Genera Known for Bromophenol Production

Algal Genus
Major Algal
Division

Notable
Bromophenols
Identified

Reference(s)

Polysiphonia
Rhodophyta (Red

Algae)

3-Bromo-4-

methylphenol, Lanosol

derivatives

[5][6][8]

Rhodomela
Rhodophyta (Red

Algae)

Lanosol, 3-bromo-4,5-

dihydroxybenzaldehyd

e

[1][7][8]

Symphyocladia
Rhodophyta (Red

Algae)

2,3,6-tribromo-4,5-

dihydroxybenzyl

derivatives

[2][7]

Gracilaria
Rhodophyta (Red

Algae)

Various simple and

complex

bromophenols

[3][7]

Osmundaria
Rhodophyta (Red

Algae)
Lanosol derivatives [9]

Ulva
Chlorophyta (Green

Algae)
Simple bromophenols [10]
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The Enzymatic Basis of Bromination
The biosynthesis of bromophenols in marine algae is an elegant example of enzymatic

halogenation. The process is primarily mediated by vanadium-dependent bromoperoxidase (v-

BPO) enzymes.[1][2] Although the complete biosynthetic pathway for 3-Bromo-4-
methylphenol is not fully elucidated, a generally accepted mechanism can be proposed.[2][7]

The enzyme utilizes bromide ions (Br⁻), which are readily available in seawater, and hydrogen

peroxide (H₂O₂) as an oxidant to generate a highly reactive brominating species (e.g.,

hypobromous acid, HOBr, or an enzyme-bound equivalent). This electrophilic bromine species

then attacks an electron-rich aromatic precursor, such as p-cresol (4-methylphenol), leading to

regioselective bromination to yield 3-Bromo-4-methylphenol. The causality here is clear: the

enzyme's active site architecture directs the bromine to a specific position on the precursor

molecule.
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1. Algal Biomass
(e.g., Polysiphonia sp.)

2. Preparation
(Wash, Dry, Grind)

3. Solvent Extraction
(Methanol/DCM)

4. Filtration & Concentration
(Rotary Evaporation)

5. Crude Extract

6. Purification
(HPLC)

7. Pure Compound

8. Structural Elucidation
(NMR, MS)

9. Quantification
(Validated HPLC)
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Structural Features

Potential Bioactivities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromophenols in Marine Algae and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

2. Progress of Bromophenols in Marine Algae from 2011 to 2020: Structure, Bioactivities,
and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1336650?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336650?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3148503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7459620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7459620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. 3-Bromo-4-methylphenol | C7H7BrO | CID 10307913 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 3-BROMO-4-METHYLPHENOL | 60710-39-6 [chemicalbook.com]

6. 3-BROMO-4-METHYLPHENOL One Chongqing Chemdad Co. ，Ltd [chemdad.com]

7. mdpi.com [mdpi.com]

8. mdpi.com [mdpi.com]

9. researchgate.net [researchgate.net]

10. iwaponline.com [iwaponline.com]

To cite this document: BenchChem. [Natural occurrence of 3-Bromo-4-methylphenol in
marine algae]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336650#natural-occurrence-of-3-bromo-4-
methylphenol-in-marine-algae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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